Cas no 86072-96-0 (benzo[pqr]tetraphen-1-ylmethanol)

• Product Name: benzo[pqr]tetraphen-1-ylmethanol
• CAS No: 86072-96-0
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1843703
• PubChem ID: 174539
• Update Time: 2025-04-21

benzo[pqr]tetraphen-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphen-1-ylmethanol
• Benzo(a)pyrene-1-methanol
• benzo[a]pyren-1-ylmethanol
• DTXSID40235374
• 1-(hydroxymethyl)benzo[a]pyrene
• 86072-96-0

• Inchi： 1S/C21H14O/c22-12-16-8-6-13-5-7-15-11-14-3-1-2-4-17(14)19-10-9-18(16)20(13)21(15)19/h1-11,22H,12H2
• InChI Key： XQUJTLVBHGJCOW-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CC=C3C=C4C=CC=CC4=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 282.104465066g/mol
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų